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Compound of Interest

Compound Name: (+)-N-Desmethyl Tramadol-d3

Cat. No.: B15294760

This guide provides critical safety protocols and logistical procedures for the handling and
disposal of (+)-N-Desmethyl Tramadol-d3. The information is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices.

Chemical Identifier:

e Substance: (+)-N-Desmethyl Tramadol-d3

e Synonyms: (1R,2R)-2-[(dimethylamino-d3)methyl]-1-(3-hydroxyphenyl)cyclohexanol
e CAS Number (for rac-N-Desmethyl Tramadol-d3 Hydrochloride): 1261398-09-7[1]
1. Hazard Identification and Classification

(+)-N-Desmethyl Tramadol-d3 is a deuterated metabolite of Tramadol. The hydrochloride salt
of the racemic mixture is classified as hazardous.[1] Users should handle this compound with
caution, assuming similar or identical hazards to the unlabeled and racemic forms.

GHS Classification (for rac N-Desmethyl Tramadol-d3 Hydrochloride):[1]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

. H312: Harmful in contact with
Acute Toxicity, Dermal 4

skin
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Specific Target Organ Toxicity, 3 H336: May cause drowsiness
Single Exposure or dizziness

Signal Word: Warning[1]

Hazard Pictogram:[1]

GHSO07: Exclamation Mark

2. Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure. The following table
summarizes the required PPE for handling (+)-N-Desmethyl Tramadol-d3.
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Specifications and

Body Part Required PPE

Remarks

Nitrile or neoprene gloves are
Hands Chemical-resistant gloves recommended. Change gloves

immediately if contaminated.

o A face shield should be worn
Safety glasses with side ) )
Eyes/Face ) ) when there is a risk of
shields or goggles; face shield )
splashing.

A fully buttoned lab coat is

required. Consider a
Body Laboratory coat )

disposable gown for larger

quantities.

Use in a well-ventilated area. A ]
] ) For operations that may
) fume hood is required for
Respiratory , _ generate dust or aerosols, use
handling powders or creating )
) a NIOSH-approved respirator.
solutions.

3. Handling and Operational Plan

This section provides a step-by-step protocol for the safe handling of (+)-N-Desmethyl
Tramadol-d3 in a laboratory setting.

3.1. Pre-Handling Preparations

Designated Area: All work with this compound must be conducted in a designated area, such
as a chemical fume hood, to minimize exposure.

o Safety Equipment Check: Ensure that a safety shower and eyewash station are readily
accessible and have been recently tested.

o Spill Kit: Have a chemical spill kit appropriate for powdered and liquid substances readily
available.

o Documentation: Review the Safety Data Sheet (SDS) before beginning any work.
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3.2. Handling Procedure
Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

Weighing: If handling a solid form, weigh the compound in a fume hood on a tared weigh
boat. Use anti-static tools if necessary.

Solution Preparation: If preparing a solution, add the solvent to the weighed compound
slowly to avoid splashing. Many reference standards of this compound are supplied in a
methanol solution, which is flammable and toxic.[2]

Transfers: Use a pipette or syringe for liquid transfers. For solids, use a spatula or other
appropriate tool.

Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands
thoroughly with soap and water.

4. Disposal Plan

Proper disposal of (+)-N-Desmethyl Tramadol-d3 and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

4.1. Waste Segregation

Solid Waste: Contaminated solid waste, including gloves, weigh boats, and paper towels,
should be placed in a clearly labeled, sealed waste container.

Liguid Waste: Unused solutions and solvent rinses should be collected in a designated,
sealed, and clearly labeled hazardous waste container. Do not mix with incompatible waste
streams.

Sharps: Contaminated needles or other sharps must be disposed of in a designated sharps
container.

4.2. Disposal Procedure

o Labeling: All waste containers must be accurately labeled with the chemical name,
concentration, and hazard symbols.
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» Storage: Store waste containers in a designated, secure area away from incompatible
materials.

» Disposal: Dispose of all waste through your institution's Environmental Health and Safety
(EHS) office, following all local, state, and federal regulations for hazardous chemical waste.

5. Experimental Workflow Diagram

The following diagram illustrates the key steps in the safe handling and disposal workflow for
(+)-N-Desmethyl Tramadol-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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